3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol

• IUPAC Name: 3-(2-amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol
• InChI: InChI=1S/C8H7FN2O/c9-7-4-6(2-1-3-12)8(10)11-5-7/h4-5,12H,3H2,(H2,10,11)
• InChI Key: JAMCIQXSFLRARW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1C#CCO)N)F
• Molecular Formula: C8H7FN2O
• Molecular Weight: 166.15 g/mol

Description

“3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol” is a chemical compound with the empirical formula C8H7FN2O. It has a molecular weight of 166.15. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Physical and Chemical Properties This compound is a solid at room temperature. Its SMILES string is Nc1ncc(F)cc1C#CCO and its InChI is 1S/C8H7FN2O/c9-7-4-6(2-1-3-12)8(10)11-5-7/h4-5,12H,3H2,(H2,10,11).

Scientific Research Applications

Nucleoside Analogue Synthesis

One application involves its use in the synthesis of nucleoside analogues. For instance, a compound closely related to "3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol" has been synthesized as a C-nucleoside analogue, with fluorine substituting the O2 carbonyl of deoxycytidine, demonstrating potential relevance in medicinal chemistry and drug design (Sun, Lo, & McLaughlin, 2006).

Radiolabeling for Diagnostic Imaging

Another significant application area is in the development of radiolabeled compounds for diagnostic imaging, particularly in positron emission tomography (PET). For example, a fluoropyridine-based maleimide reagent, designed for the prosthetic labeling of peptides and proteins for PET imaging, shows the versatility of fluoropyridine derivatives in creating diagnostic agents (de Bruin et al., 2005). This underscores the role of such compounds in enhancing the development of novel radiopharmaceuticals for imaging applications.